Cas no 4733-39-5 (Bathocuproine)

Bathocuproine (2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline) is a chelating ligand widely used in coordination chemistry and materials science. Its key advantages include high selectivity for copper(I) ions, forming stable complexes with applications in electrochemical studies, OLEDs, and photovoltaic devices. The ligand's rigid phenanthroline backbone and hydrophobic substituents enhance its solubility in organic solvents, making it suitable for thin-film deposition and solution-processed materials. Bathocuproine also serves as an efficient electron-transport material due to its favorable energy levels and charge-carrier mobility. Its stability under reducing conditions further supports its utility in catalysis and optoelectronic research. The compound is typically supplied as a crystalline solid with high purity for reproducible experimental results.

Bathocuproine structure

Product Name:Bathocuproine

CAS No:4733-39-5

MF:C₂₆H₂₀N₂

MW:360.450406074524

MDL:MFCD00004972

CID:45271

PubChem ID:24848482

Update Time:2025-05-22

Bathocuproine Chemical and Physical Properties

Names and Identifiers

- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline
- Bathocuproine
- Bathocuproin
- Bathocuproine (purified by sublimation)
- 2,9-DIMETHYL-4,7-DIPHENYL-1,10-PHENANTHROLINE SUBLIMED HOLE BLOCKING MATERIAL
- 2.9-Dimethyl-4.7-diphenyl-1.10-phenanthroline
- Bathocuproine, sublimed
- 1,10-Phenanthroline,2,9-dimethyl-4,7-diphenyl
- 2,9-dimethyl-4,7-diphenyl-phen
- 2,9-dimethyl-4,7-diphenylpyridino[3,2-h]quinoline
- 2,9-dm-4,7-dpphen
- 4,7-diphenyl-2,9-dimethyl-1,10-phenanthroline
- BCP
- EINECS 225-240-5
- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline (purified by sublimation)
- 1,10-Phenanthroline, 2,9-dimethyl-4,7-diphenyl-
- 9THP2V94FX
- STTGYIUESPWXOW-UHFFFAOYSA-N
- AK109262
- NSC89195
- Bathocuproine, 96%
- PubChem19657
- Oprea1_173365
- BIDD:GT0563
- STTGYIUESPWXOW-UHFFFAOYSA-
- Bathocuproine,98%
- Bathocuproine, sublimed grade, 99.99% trace metals basis
- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline;Bathocuproin;2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline;2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline [BCP]
- InChI=1/C26H20N2/c1-17-15-23(19-9-5-3-6-10-19)21-13-14-22-24(20-11-7-4-8-12-20)16-18(2)28-26(22)25(21)27-17/h3-16H,1-2H3
- AC-24458
- CS-D1200
- NS00031681
- 2,9,-dimethyl-4,7-diphenyl-1,10-phenanthroline
- 4, 7-Diphenyl-2, 9-dimethyl-1, 10-phenanthroline
- NSC-89195
- BCP11188
- DS-4182
- D0711
- 2, 9-Dimethyl-4, 7-diphenyl-1, 10-phenanthroline
- O10635
- 4733-39-5
- J-610069
- 8-HYDROXY-QUINOLINE-2-CARBOXYLICACIDMETHYLESTER
- SY010658
- A827186
- Q27273191
- MFCD00004972
- AM62655
- SCHEMBL36914
- NSC 89195
- 2,9-dimethyl-4,7-di(phenyl)-1,10-phenanthroline
- B-0380
- FT-0622591
- AKOS005145736
- CHEMBL220061
- 2,7-diphenyl-1,10-phenanthroline
- 1, 2,9-dimethyl-4,7-diphenyl-
- YSSJ00331
- EU-0070645
- DTXSID4063585
- B2694
- UNII-9THP2V94FX
- BATHOCUPROINE [MI]
- 2,9-dimethyl-4,7-diphenyl-1,10-phenantroline
- DB-050427
- doi:10.14272/STTGYIUESPWXOW-UHFFFAOYSA-N.1
- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline; Bathocuproine
- MDL： MFCD00004972
- Inchi： 1S/C26H20N2/c1-17-15-23(19-9-5-3-6-10-19)21-13-14-22-24(20-11-7-4-8-12-20)16-18(2)28-26(22)25(21)27-17/h3-16H,1-2H3
- InChI Key： STTGYIUESPWXOW-UHFFFAOYSA-N
- SMILES： N1C(C)=CC(C2C=CC=CC=2)=C2C=CC3=C(C4C=CC=CC=4)C=C(C)N=C3C=12
- BRN： 306714

Computed Properties

Exact Mass: 360.16300
Monoisotopic Mass: 360.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 2
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 6.5
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: Yellow powder
Density: 1.2408 (rough estimate)
Melting Point: 283°C(lit.)
Boiling Point: 482.47°C (rough estimate)
Flash Point: 231 °C
Refractive Index: 1.7620 (estimate)
Water Partition Coefficient: Soluble in methanol (36mg/100ml), ethanol, 2-propanol, bezene, and acetone. Partly miscible in water.
PSA: 25.78000
LogP: 6.73380
Solubility: Uncertain

Bathocuproine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H413
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S24/25
Hazardous Material Identification：
TSCA：Yes
Safety Term：S24/25
Risk Phrases：R36/37/38
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Bathocuproine Customs Data

HS CODE：29339990
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Bathocuproine Pricemore >>

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Chemenu	CM121902-5g	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	5g	$141	2021-08-06
Chemenu	CM121902-10g	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	10g	$219	2021-08-06
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Bathocuproine Suppliers

Amadis Chemical Company Limited

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(CAS:4733-39-5)Bathocuproine

Order Number:A827186

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:25

Price ($):166.0/662.0

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:4733-39-5)Bathocuproine

Order Number:sfd5312

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:4733-39-5)2,9-二甲基-4,7-二苯基-1,10-菲啰啉

Order Number:LE1711510

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

Bathocuproine Related Literature

1. Microwave-assisted one-pot synthesis of new ionic iridium complexes of [Ir(bzq)2(N^N)]+A? type and their selected electroluminescent properties

B. Orwat,E. Witkowska,I. Kownacki,M.-J. Oh,M. Hoffmann,M. Kubicki,I. Grzelak,B. Marciniec,I. Glowacki,B. Luszczynska,G. Wiosna-Salyga,J. Ulanski,P. Ledwon,M. Lapkowski Dalton Trans. 2017 46 9210
2. A spectroscopic and computational study on the effects of methyl and phenyl substituted phenanthroline ligands on the electronic structure of Re(i) tricarbonyl complexes containing 2,6-dimethylphenylisocyanide

John M. Villegas,Stanislav R. Stoyanov,Wei Huang,D. Paul Rillema ligands on the electronic structure of Re(i) tricarbonyl complexes containing 26-dimethylphenylisocyanide. John M. Villegas Stanislav R. Stoyanov Wei Huang D. Paul Rillema Dalton Trans. 2005 1042
3. New water-soluble platinum(ii) phenanthroline complexes tested as cisplatin analogues: first-time comparison of cytotoxic activity between analogous four- and five-coordinate species

Sandra A. De Pascali,Danilo Migoni,Paride Papadia,Antonella Muscella,Santo Marsigliante,Antonella Ciccarese,Francesco P. Fanizzi Dalton Trans. 2006 5077
4. Synthesis, structures and luminescence of multinuclear silver(i) pyrazolate adducts with 1,10-phenanthroline derivatives

Aleksei A. Titov,Oleg A. Filippov,Alexander F. Smol'yakov,Aleksey A. Averin,Elena S. Shubina Dalton Trans. 2019 48 8410
5. A silver metal complex as a luminescent probe for enzymatic sensing of glucose in blood plasma and urine

Zheng-Bang Pan,Ying-Chu Wang,Gomathy Chakkaradhari,Jian Fan Zhu,Rong-Yu He,Yu-Ci Liu,Chia-Hui Hsu,Igor O. Koshevoy,Pi-Tai Chou,Sheng-Wei Pan,Mei-Lin Ho Dalton Trans. 2018 47 8346

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4733-39-5 (Bathocuproine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4733-39-5)Bathocuproine

Purity:99%/99%

Quantity:25g/100g

Price ($):166.0/662.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:4733-39-5)Bathocuproine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 4733-39-5 (Bathocuproine)

Bathocuproine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Bathocuproine Security Information

Bathocuproine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Bathocuproine Pricemore >>

Bathocuproine Suppliers

Bathocuproine Related Literature

Related Categories

4733-39-5 (Bathocuproine) Related Products